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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B156488

An In-Depth Technical Guide to 1,2-
Epoxytridecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Epoxytridecane, with a focus
on its chemical properties, synthesis, and potential applications. While specific data for 1,2-
Epoxytridecane is limited in publicly available literature, this guide supplements the existing
information with data from closely related long-chain epoxides to provide a thorough resource.

Chemical and Physical Properties

1,2-Epoxytridecane, particularly its (R)-(+)-enantiomer, is a chiral long-chain epoxide. Its
physical and chemical properties are summarized in the table below.
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Property Value Reference

59829-81-1 ((R)-(+)-1,2-
CAS Number ) [1]
Epoxytridecane)

Molecular Weight 198.34 g/mol [1]

Molecular Formula C13H260 [1]

Likely a clear, colorless liquid

Appearance (based on similar epoxides)

Boiling Point 138 °C at 15 mmHg [1]
Density 0.841 g/mL at 25 °C [1]
Refractive Index n20/D 1.438 [1]

_ o [0]25/D +10°, neat ((R)-(+)-
Optical Activity ; ) [1]
enantiomer

Flash Point 100 °C (212 °F) - closed cup [1]

Synthesis of 1,2-Epoxytridecane

The primary method for synthesizing 1,2-epoxides is through the epoxidation of the
corresponding terminal alkene, in this case, 1-tridecene. Various methods can be employed for
this transformation, including the use of peroxy acids or catalytic systems.

General Experimental Protocol: Epoxidation of 1-
Tridecene

While a specific, detailed protocol for the synthesis of 1,2-Epoxytridecane is not readily
available, a general procedure for the epoxidation of a terminal alkene using a peroxy acid like
meta-chloroperoxybenzoic acid (nCPBA) can be adapted.

Materials:
e 1-Tridecene

o meta-Chloroperoxybenzoic acid (mMCPBA)
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e Dichloromethane (DCM) or other suitable aprotic solvent
o Saturated sodium bicarbonate solution

e Saturated sodium sulfite solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

o Hexane and ethyl acetate for elution

Procedure:

o Dissolve 1-tridecene in a suitable solvent like dichloromethane in a round-bottom flask
equipped with a magnetic stirrer.

e Cool the solution in an ice bath.
« Add mCPBA portion-wise to the stirred solution. The reaction is typically exothermic.
» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated solution of sodium sulfite to
destroy excess peroxide.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 1,2-Epoxytridecane.

Below is a conceptual workflow for this synthesis.
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Synthesis Workflow
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Synthesis of 1,2-Epoxytridecane Workflow

Applications of 1,2-Epoxytridecane

Long-chain epoxides are valuable intermediates in organic synthesis. One of the key
applications identified for 1,2-Epoxytridecane is in the preparation of epoxy-activated affinity
chromatography media.
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Epoxy-Activated Affinity Chromatography

Epoxy-activated resins are used to covalently link ligands containing nucleophilic groups (e.qg.,
amino, hydroxyl, or thiol groups) to a solid support, typically agarose beads. This allows for the
creation of custom affinity columns for the purification of specific biomolecules. The long
hydrocarbon chain of 1,2-Epoxytridecane can act as a spacer arm, which can be beneficial for
the binding of some ligands.

General Protocol for Preparing Epoxy-Activated Affinity Media:

Swell the Resin: Swell the dry agarose resin in distilled water.

o Activation: React the swollen agarose with 1,2-Epoxytridecane under basic conditions to
introduce the reactive epoxy groups onto the agarose matrix.

e Ligand Coupling: Incubate the epoxy-activated resin with a solution of the ligand to be
immobilized. The nucleophilic groups on the ligand will react with the epoxy groups on the
resin, forming a stable covalent bond.

e Blocking: Block any remaining unreacted epoxy groups with a small molecule containing a
nucleophilic group, such as ethanolamine.

e Washing: Thoroughly wash the resin to remove any unbound ligand and blocking agent.

The following diagram illustrates the logical relationship in preparing an affinity chromatography
column.
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Affinity Chromatography Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b156488?utm_src=pdf-body-img
https://www.benchchem.com/product/b156488?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 1. (R)-(+)-1,2-F&+=4% 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [1,2-Epoxytridecane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156488#1-2-epoxytridecane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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